methyl [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetate

• IUPAC Name: methyl 2-(4-methyl-2-oxochromen-6-yl)oxyacetate
• InChI: InChI=1S/C13H12O5/c1-8-5-12(14)18-11-4-3-9(6-10(8)11)17-7-13(15)16-2/h3-6H,7H2,1-2H3
• InChI Key: KECDOAHYSVDJHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C=C2)OCC(=O)OC
• Molecular Formula: C13H12O5
• Molecular Weight: 248.23 g/mol

Description

Methyl [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetate is not fully understood. However, it is believed to exert its effects through various mechanisms, including inhibition of pro-inflammatory cytokines, scavenging of reactive oxygen species, and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Methyl [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetate has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation and oxidative stress in animal models of inflammatory diseases. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetate in lab experiments is its relatively low cost and easy availability. It is also stable under a wide range of conditions, making it suitable for use in various assays. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to use in aqueous-based assays.

Future Directions

There are several future directions for research on methyl [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetate. One area of research is the development of more efficient synthesis methods that can increase the yield of the reaction and reduce the use of toxic solvents. Another area of research is the investigation of its potential applications in other fields, such as drug delivery and imaging. Finally, more studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of methyl [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetate involves the reaction of 4-methylumbelliferone and methyl chloroacetate in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at a temperature of around 80-100°C. The yield of the reaction is typically around 60-70%.

Scientific Research Applications

Methyl [(4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetate has been widely used in scientific research due to its potential applications in various fields. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.